N-acetyl-8-O-(N-acetyl-a-neuraminyl)-neuraminic acid disodium salt
N-acetyl-8-O-(N-acetyl-a-neuraminyl)-neuraminic acid disodium salt
Brand Name:
Vulcanchem
CAS No.:
149331-75-9
VCID:
VC0169593
InChI:
InChI=1S/C22H36N2O17.2Na/c1-7(27)23-14(9(29)3-10(30)20(36)37)18(35)17(34)13(6-26)40-22(21(38)39)4-11(31)15(24-8(2)28)19(41-22)16(33)12(32)5-25;;/h9,11-19,25-26,29,31-35H,3-6H2,1-2H3,(H,23,27)(H,24,28)(H,36,37)(H,38,39);;/t9-,11-,12+,13+,14+,15+,16+,17+,18+,19+,22+;;/m0../s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC(CO)C(C(C(C(CC(=O)C(=O)O)O)NC(=O)C)O)O)O.[Na].[Na]
Molecular Formula:
C22H36N2Na2O17
Molecular Weight:
646.507
N-acetyl-8-O-(N-acetyl-a-neuraminyl)-neuraminic acid disodium salt
CAS No.: 149331-75-9
Main Products
VCID: VC0169593
Molecular Formula: C22H36N2Na2O17
Molecular Weight: 646.507
CAS No. | 149331-75-9 |
---|---|
Product Name | N-acetyl-8-O-(N-acetyl-a-neuraminyl)-neuraminic acid disodium salt |
Molecular Formula | C22H36N2Na2O17 |
Molecular Weight | 646.507 |
IUPAC Name | (2S,4S,5R,6R)-5-acetamido-2-[(2R,3S,4R,5R,6S)-5-acetamido-8-carboxy-1,3,4,6-tetrahydroxy-8-oxooctan-2-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid;sodium |
Standard InChI | InChI=1S/C22H36N2O17.2Na/c1-7(27)23-14(9(29)3-10(30)20(36)37)18(35)17(34)13(6-26)40-22(21(38)39)4-11(31)15(24-8(2)28)19(41-22)16(33)12(32)5-25;;/h9,11-19,25-26,29,31-35H,3-6H2,1-2H3,(H,23,27)(H,24,28)(H,36,37)(H,38,39);;/t9-,11-,12+,13+,14+,15+,16+,17+,18+,19+,22+;;/m0../s1 |
Standard InChIKey | NIOCOXHIKNWPSB-FTZVVJKQSA-N |
SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC(CO)C(C(C(C(CC(=O)C(=O)O)O)NC(=O)C)O)O)O.[Na].[Na] |
Last Modified | Aug 20 2021 |
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